N-(4-bromo-2-chlorophenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide
Description
Synthesis Analysis
The synthesis of similar hydrazinecarbothioamide derivatives involves multi-step chemical reactions starting from specific precursors. For example, the preparation of N-(3-Chlorophenyl)hydrazinecarbothioamide derivatives entails reacting isothiocyanatobenzene with hydrazine hydrate in alcohol solvents, followed by condensation with aromatic aldehydes to produce various hydrazinecarbothioamide products (E. Ramadan, 2019). Such methods could be adapted for the synthesis of N-(4-bromo-2-chlorophenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide by selecting appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of hydrazinecarbothioamide compounds is characterized using spectroscopic methods and crystallography. For instance, crystallographic analysis provides insights into the molecular geometry, conformation, and intermolecular interactions, crucial for understanding the compound's chemical behavior and reactivity (Zou Xia, 2001).
Chemical Reactions and Properties
Hydrazinecarbothioamide derivatives participate in various chemical reactions, forming heterocyclic compounds when reacted with suitable reagents. These reactions include the formation of thiazoles, pyrazoles, and triazoles, depending on the reactants and conditions (A. Aly et al., 2018). Such versatility in chemical reactivity makes them valuable intermediates in organic synthesis.
Physical Properties Analysis
The physical properties of hydrazinecarbothioamide derivatives, such as solubility, can be influenced by the nature of the substituents and the solvent used. Studies on related compounds demonstrate that their solubility varies with temperature and the solvent's polarity, providing essential information for their application in different media (F. Shakeel et al., 2014).
properties
IUPAC Name |
1-(4-bromo-2-chlorophenyl)-3-[(4-ethyl-5-methylthiophene-3-carbonyl)amino]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrClN3OS2/c1-3-10-8(2)23-7-11(10)14(21)19-20-15(22)18-13-5-4-9(16)6-12(13)17/h4-7H,3H2,1-2H3,(H,19,21)(H2,18,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAROJALIUOPWMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C(=O)NNC(=S)NC2=C(C=C(C=C2)Br)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrClN3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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